![molecular formula C18H16Cl2N4O2 B2767396 2-(2,4-dichlorophenoxy)-N-(2-(2-(pyridin-3-yl)-1H-imidazol-1-yl)ethyl)acetamide CAS No. 2034449-40-4](/img/structure/B2767396.png)
2-(2,4-dichlorophenoxy)-N-(2-(2-(pyridin-3-yl)-1H-imidazol-1-yl)ethyl)acetamide
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Description
2-(2,4-dichlorophenoxy)-N-(2-(2-(pyridin-3-yl)-1H-imidazol-1-yl)ethyl)acetamide is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound, also known as DPPIA, is a small molecule that has been shown to exhibit various biochemical and physiological effects.
Scientific Research Applications
Fluorescent Probes for Mercury Ion
A study by Shao et al. (2011) described the synthesis of novel imidazo[1,2-a]pyridine derivatives, including a compound with structural similarity to the query compound, which proved to be an efficient fluorescent probe for mercury ions in both acetonitrile and buffered aqueous solution. This discovery points towards the compound's utility in environmental monitoring and detection of mercury, a toxic heavy metal with significant environmental and health impacts (Shao et al., 2011).
Oxidation Reactivity
The work by Pailloux et al. (2007) explored the chemical oxidation of 2-(pyridin-2-yl)-N,N-diphenylacetamides, revealing diverse products depending on the oxidant and conditions. This study showcases the compound's reactivity and potential for generating various products useful in chemical syntheses and material science (Pailloux et al., 2007).
Synthesis of Derivatives
Kavina et al. (2018) developed a method for synthesizing 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole derivatives through dehydration of substituted 2-(2-oxopyrrolidin-1-yl)acetamides. This research indicates the compound's versatility in synthetic chemistry, potentially leading to new drugs or materials (Kavina et al., 2018).
ACAT-1 Inhibitor for Incurable Diseases
Shibuya et al. (2018) identified a compound as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, with significant selectivity over ACAT-2. The study suggests the compound's potential in treating diseases involving ACAT-1 overexpression, highlighting its importance in medical research (Shibuya et al., 2018).
Antioxidant Activity of Coordination Complexes
Research by Chkirate et al. (2019) on novel Co(II) and Cu(II) coordination complexes with pyrazole-acetamide derivatives, including antioxidant activity evaluation, underscores the compound's potential in biochemistry and pharmacology (Chkirate et al., 2019).
Properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-[2-(2-pyridin-3-ylimidazol-1-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16Cl2N4O2/c19-14-3-4-16(15(20)10-14)26-12-17(25)22-6-8-24-9-7-23-18(24)13-2-1-5-21-11-13/h1-5,7,9-11H,6,8,12H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHQZSCGNGVULLS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NC=CN2CCNC(=O)COC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16Cl2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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